Cas no 1018046-53-1 (5-(4-Tert-butylphenyl)-4,5-dihydro-1,2-oxazole-3-carboxylic acid)

• Product Name: 5-(4-Tert-butylphenyl)-4,5-dihydro-1,2-oxazole-3-carboxylic acid
• CAS No: 1018046-53-1
• MF: C₁₄H₁₇NO₃
• MW: 247.289684057236
• CID: 4676130
• PubChem ID: 25248298
• Update Time: 2025-06-11

5-(4-Tert-butylphenyl)-4,5-dihydro-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(4-tert-butylphenyl)-4,5-dihydro-1,2-oxazole-3-carboxylic acid
• 5-(4-(tert-Butyl)phenyl)-4,5-dihydroisoxazole-3-carboxylic acid
• 5-[4-(tert-butyl)phenyl]-4,5-dihydroisoxazole-3-carboxylic acid
• STK352940
• SBB026012
• ST089028
• 5-(4-t-Butylphenyl)-4,5-dihydroisoxazole-3-carboxylic acid
• 5-(4-(tert-Butyl)phenyl)-4,5-dihydroisoxazole-3-carboxylicacid
• 5-(4-tert-butylphenyl)-4,5-dihydroisoxazole-3-carboxylic acid
• AKOS005168341
• EN300-92539
• 1018046-53-1
• CS-0272574
• 5-[4-(TERT-BUTYL)PHENYL]-4,5-DIHYDRO-3-ISOXAZOLECARBOXYLIC ACID
• F83450
• 5-(4-Tert-butylphenyl)-4,5-dihydro-1,2-oxazole-3-carboxylic acid

• MDL： MFCD09859238
• Inchi： 1S/C14H17NO3/c1-14(2,3)10-6-4-9(5-7-10)12-8-11(13(16)17)15-18-12/h4-7,12H,8H2,1-3H3,(H,16,17)
• InChI Key： LLUPASSRPCMCLM-UHFFFAOYSA-N
• SMILES： O1C(CC(C(=O)O)=N1)C1C=CC(=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 247.12084340g/mol
• Monoisotopic Mass: 247.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.9
• XLogP3: 3

5-(4-Tert-butylphenyl)-4,5-dihydro-1,2-oxazole-3-carboxylic acid Security Information

• Storage Condition：(BD516529)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 5-(4-Tert-butylphenyl)-4,5-dihydro-1,2-oxazole-3-carboxylic acid

Introduction to 5-(4-Tert-butylphenyl)-4,5-dihydro-1,2-oxazole-3-carboxylic acid (CAS No. 1018046-53-1)

5-(4-Tert-butylphenyl)-4,5-dihydro-1,2-oxazole-3-carboxylic acid, identified by the CAS number 1018046-53-1, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the oxazole class, a heterocyclic structure characterized by a five-membered ring containing one oxygen atom and four carbon atoms. The presence of a carboxylic acid functional group and a tert-butyl substituent on the phenyl ring introduces unique chemical properties that make it a promising candidate for further exploration in drug discovery and development.

The structure of 5-(4-Tert-butylphenyl)-4,5-dihydro-1,2-oxazole-3-carboxylic acid exhibits a combination of hydrophobic and hydrophilic regions, which can be advantageous for interactions with biological targets. The tert-butyl group enhances the steric bulk of the molecule, potentially influencing its binding affinity and selectivity. Additionally, the oxazole ring is known for its stability and ability to participate in hydrogen bonding, making it a valuable scaffold for designing bioactive molecules.

In recent years, there has been growing interest in oxazole derivatives due to their diverse biological activities. Studies have shown that oxazole-based compounds exhibit properties such as antimicrobial, anti-inflammatory, and anticancer effects. The 5-(4-Tert-butylphenyl)-4,5-dihydro-1,2-oxazole-3-carboxylic acid derivative has been investigated for its potential role in modulating various biological pathways. For instance, research indicates that this compound may interact with enzymes and receptors involved in cell signaling and metabolic processes.

One of the most compelling aspects of 5-(4-Tert-butylphenyl)-4,5-dihydro-1,2-oxazole-3-carboxylic acid is its synthetic accessibility. The presence of well-defined functional groups allows for modifications that can fine-tune its pharmacological properties. Researchers have employed various synthetic strategies to derivatize this compound, leading to a library of analogs with enhanced potency and selectivity. These efforts have been supported by advances in computational chemistry and high-throughput screening techniques, which facilitate the rapid identification of promising candidates.

The pharmacological profile of 5-(4-Tert-butylphenyl)-4,5-dihydro-1,2-oxazole-3-carboxylic acid has been studied in both in vitro and in vivo models. Initial experiments have demonstrated its ability to inhibit certain enzymes associated with inflammatory responses. This suggests that it may serve as a lead compound for developing novel therapeutic agents targeting chronic inflammatory diseases. Furthermore, preliminary data indicate potential applications in oncology, where oxazole derivatives have shown promise as inhibitors of key pathways involved in tumor growth and progression.

Another area of interest is the role of 5-(4-Tert-butylphenyl)-4,5-dihydro-1,2-oxazole-3-carboxylic acid in modulating neurotransmitter systems. Oxazole-based compounds have been explored for their potential as scaffolds for neuroactive drugs due to their ability to interact with neurotransmitter receptors and ion channels. Research is ongoing to evaluate whether this specific derivative exhibits effects on central nervous system (CNS) functions, which could open doors for applications in treating neurological disorders.

The synthetic pathways for preparing 5-(4-Tert-butylphenyl)-4,5-dihydro-1,2-oxazole-3-carboxylic acid have been optimized to ensure high yields and purity. Common methods involve cyclization reactions followed by functional group transformations. The use of catalysts such as palladium complexes has improved the efficiency of these reactions, making them more scalable for industrial applications. Additionally, green chemistry principles have been incorporated into synthetic protocols to minimize waste and environmental impact.

From a spectroscopic perspective, 5-(4-Tert-butylphenyl)-4,5-dihydro-1,2-oxazole-3-carboxylic acid exhibits distinct characteristics that aid in its identification and characterization. Nuclear magnetic resonance (NMR) spectroscopy reveals the expected chemical shifts for the oxazole ring protons as well as those associated with the tert-butyl and phenyl groups. Infrared (IR) spectroscopy shows characteristic absorption bands corresponding to the carboxylic acid group and the heterocyclic structure. Mass spectrometry (MS) confirms the molecular weight of the compound with high precision.

The biological evaluation of 5-(4-Tert-butylphenyl)-4,5-dihydro-1,2-oxazole-3-carboxylic acid has been complemented by computational studies using molecular modeling techniques. These studies help predict how the compound interacts with biological targets at an atomic level. Docking simulations have been performed to assess its binding affinity to enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory processes. The results suggest that this derivative may disrupt inflammatory signaling pathways by inhibiting these enzymes.

In conclusion, 5-(4-Tert-butylphenyl)-4,5-dihydro-1,2-oxazole-3-carboxylic acid (CAS No. 1018046-53-1) represents a promising scaffold for pharmaceutical development due to its unique structural features and potential biological activities. Ongoing research continues to uncover new therapeutic applications for this compound and its derivatives. As our understanding of molecular interactions advances, 5-(4-Tert-butylphenyl)-4，5-dihydro-l，2 -oxazol -e -3 -carb oxylic ac id is poised to play a significant role in shaping future treatments across multiple therapeutic areas.